1-(3,5-dimethylphenyl)-5-(2-methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5E)-1-(3,5-dimethylphenyl)-5-[(2-methylphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H18N2O3/c1-12-8-13(2)10-16(9-12)22-19(24)17(18(23)21-20(22)25)11-15-7-5-4-6-14(15)3/h4-11H,1-3H3,(H,21,23,25)/b17-11+
• InChI Key: GFGCMCLDJDIDRK-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)NC(=O)N(C2=O)C3=CC(=CC(=C3)C)C
• Isomeric SMILES: CC1=CC=CC=C1/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC(=CC(=C3)C)C
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

1-(3,5-dimethylphenyl)-5-(2-methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as DMPT, is a synthetic compound that has been studied for its potential use in various fields of scientific research. DMPT is a pyrimidine derivative that has been shown to have a variety of interesting properties, including its ability to modulate the expression of genes involved in various physiological processes. In

Mechanism of Action

1-(3,5-dimethylphenyl)-5-(2-methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to modulate the expression of genes involved in various physiological processes, including the regulation of growth, metabolism, and immune function. The mechanism of action of this compound is not fully understood, but it is thought to involve the activation of certain signaling pathways, including the mTOR pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including its ability to improve the growth and feed efficiency of livestock, modulate the expression of genes involved in various physiological processes, and potentially treat various conditions, including cancer, inflammation, and neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,5-dimethylphenyl)-5-(2-methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its ability to modulate the expression of genes involved in various physiological processes, making it a potential tool for studying gene regulation. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 1-(3,5-dimethylphenyl)-5-(2-methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione. One area of focus could be the development of new methods for synthesizing this compound, which could improve its efficiency and reduce its toxicity. Another area of focus could be the identification of new applications for this compound in various fields of scientific research, including agriculture, medicine, and biology. Additionally, research could focus on further elucidating the mechanism of action of this compound, which could lead to the development of new drugs and therapies.

Synthesis Methods

1-(3,5-dimethylphenyl)-5-(2-methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione can be synthesized using a variety of methods, including the reaction of 3,5-dimethylphenylhydrazine with ethyl acetoacetate in the presence of acetic anhydride. Another method involves the reaction of 3,5-dimethylphenylhydrazine with 2-methylbenzaldehyde in the presence of acetic acid. The resulting product is then treated with acetic anhydride and ammonium acetate to yield this compound.

Scientific Research Applications

1-(3,5-dimethylphenyl)-5-(2-methylbenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied for its potential use in a variety of fields of scientific research, including agriculture, medicine, and biology. In agriculture, this compound has been shown to improve the growth and feed efficiency of livestock, making it a potential alternative to antibiotics. In medicine, this compound has been studied for its potential use in treating various conditions, including cancer, inflammation, and neurological disorders. In biology, this compound has been shown to modulate the expression of genes involved in various physiological processes, making it a potential tool for studying gene regulation.